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Compound of Interest

Compound Name: 3,6-Dimethyilpicolinic acid

Cat. No.: B1317136

An In-depth Technical Guide to 3,6-Dimethylpicolinic
Acid

Introduction

3,6-Dimethylpicolinic acid, a substituted derivative of picolinic acid, belongs to the pyridine
carboxylic acid family of heterocyclic compounds. These compounds are of significant interest
to researchers and drug development professionals due to their versatile roles as chemical
building blocks, ligands in coordination chemistry, and scaffolds for biologically active
molecules. Picolinic acid and its derivatives are known to exhibit a range of biological activities,
including herbicidal and antifungal properties.[1][2] This document provides a comprehensive
technical overview of 3,6-Dimethylpicolinic acid, covering its chemical identity,
physicochemical properties, potential synthetic routes, and analytical methods.

Chemical Structure and IUPAC Name

The formal IUPAC name for 3,6-Dimethylpicolinic acid is 3,6-Dimethylpyridine-2-carboxylic
acid. Its structure consists of a pyridine ring substituted with a carboxylic acid group at the 2-
position and methyl groups at the 3- and 6-positions.

Caption: Chemical structure of 3,6-Dimethylpyridine-2-carboxylic acid.

Table 1: Chemical Identifiers for 3,6-Dimethylpicolinic Acid
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Identifier Value

IUPAC Name 3,6-Dimethylpyridine-2-carboxylic acid
Synonyms 3,6-Dimethylpicolinic acid

CAS Number 83282-46-6[3]

Molecular Formula CsHoaNO2[3]

Molecular Weight 151.16 g/mol [4]

Physicochemical and Toxicological Properties

Experimental physicochemical data for 3,6-Dimethylpicolinic acid is not extensively reported
in public literature. The information available is primarily from safety data sheets provided by
chemical suppliers.

Table 2: Physicochemical and Safety Data
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Property Value Reference
Appearance Solid (Form not specified) [4]
Purity >96% [3]

2-8°C, Sealed in dry
Storage Temperature ] [4]
environment

H302 (Harmful if swallowed),
H315 (Causes skin irritation),

Hazard Statements H319 (Causes serious eye [4]
irritation), H335 (May cause

respiratory irritation)

P261 (Avoid breathing dust),

P305+P351+P338 (IF IN

EYES: Rinse cautiously with
Precautionary Statements water for several minutes. [4]

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

Note: The toxicological properties have not been thoroughly investigated.[4]

Experimental Protocols
Proposed Synthesis of 3,6-Dimethylpicolinic Acid

A common and effective method for the synthesis of pyridine carboxylic acids is the oxidation of
the corresponding alkylpyridines. For instance, dipicolinic acid (pyridine-2,6-dicarboxylic acid)
can be synthesized with high yields by the oxidation of 2,6-dimethylpyridine (2,6-lutidine).[5] A
similar approach can be adapted for the synthesis of 3,6-Dimethylpicolinic acid from 3,6-
dimethylpyridine.

Protocol: Oxidation of 3,6-Dimethylpyridine

e Reaction Setup: In a multi-necked round-bottom flask equipped with a mechanical stirrer, a
thermometer, and a dropping funnel, add 3,6-dimethylpyridine to a solution of concentrated

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.angenechemical.com/sds/83282-46-6.pdf
https://www.2abiotech.net/show_product.html?pro_id=125727
https://www.angenechemical.com/sds/83282-46-6.pdf
https://www.angenechemical.com/sds/83282-46-6.pdf
https://www.angenechemical.com/sds/83282-46-6.pdf
https://www.angenechemical.com/sds/83282-46-6.pdf
https://www.benchchem.com/product/b1317136?utm_src=pdf-body
https://www.univook.com/dipicolinic-acid-as-intermediate-for-the-synthesis/
https://www.benchchem.com/product/b1317136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

sulfuric acid while cooling in an ice bath to control the initial exothermic reaction.

Oxidant Addition: Prepare a solution of a strong oxidizing agent, such as sodium dichromate
in water. Add this solution dropwise to the stirred pyridine-acid mixture. The temperature
should be carefully maintained between 70-115°C.

Reaction Monitoring: The reaction is typically continued for several hours at the elevated
temperature. Progress can be monitored by techniques like Thin Layer Chromatography
(TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.
Carefully neutralize the mixture with a suitable base (e.g., sodium hydroxide or sodium
carbonate solution) to a pH of approximately 3.

Purification: The precipitated solid product can be collected by filtration, washed with cold
water, and then purified by recrystallization from a suitable solvent system, such as an
ethanol-water mixture, to yield pure 3,6-Dimethylpicolinic acid.
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Sample containing Prepare Standard Solutions Inject into HPLC System Elute with Mobile Phase LV Detection Analyze Chromatogram: Quantify using
3,6-Dimethylpicolinic Acid & Sample Dilutions (C18 Column) (e.g., ACN/Phosphate Buffer) (~270 nm) Identify & Integrate Peak Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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